REACTION_CXSMILES
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C(O[C:4](=[O:11])[C:5]1[CH:10]=[CH:9][CH:8]=[N:7][CH:6]=1)C.[F:12][C:13]1[CH:14]=[C:15]([CH2:19][C:20]#[N:21])[CH:16]=[CH:17][CH:18]=1>>[F:12][C:13]1[CH:14]=[C:15]([CH2:19][C:4]([C:5]2[CH:6]=[N:7][CH:8]=[CH:9][CH:10]=2)=[O:11])[CH:16]=[CH:17][CH:18]=1.[F:12][C:13]1[CH:14]=[C:15]([CH2:19][CH:20]([NH2:21])[C:5]2[CH:6]=[N:7][CH:8]=[CH:9][CH:10]=2)[CH:16]=[CH:17][CH:18]=1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)OC(C1=CN=CC=C1)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC=1C=C(C=CC1)CC#N
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Name
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Type
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product
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Smiles
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FC=1C=C(C=CC1)CC(=O)C=1C=NC=CC1
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Name
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Type
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product
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Smiles
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FC=1C=C(C=CC1)CC(C=1C=NC=CC1)N
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |